Cas no 192326-09-3 (2-ethyl-1H-Benzimidazole-6-carboxylic acid ethyl ester)

• Product name: 2-ethyl-1H-Benzimidazole-6-carboxylic acid ethyl ester
• CAS No: 192326-09-3
• MF: C₁₂H₁₄N₂O₂
• MW: 218.25176
• CID: 1108419
• PubChem ID: 20098143

2-ethyl-1H-Benzimidazole-6-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-1H-Benzimidazole-6-carboxylic acid ethyl ester
• ethyl 2-ethyl-3H-benzimidazole-5-carboxylate
• 192326-09-3
• Butyl 1H-benzo[d]imidazole-5-carboxylate
• SCHEMBL9178130

• Inchi： InChI=1S/C12H14N2O2/c1-2-3-6-16-12(15)9-4-5-10-11(7-9)14-8-13-10/h4-5,7-8H,2-3,6H2,1H3,(H,13,14)
• InChI Key： SSCSARRAUZTRNZ-UHFFFAOYSA-N
• SMILES： CCCCOC(=O)C1=CC2=C(C=C1)N=CN2

Computed Properties

• Exact Mass: 218.105527694g/mol
• Monoisotopic Mass: 218.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55Ų
• XLogP3: 2.9